methyl N-{2-[4-(piperidine-1-sulfonyl)benzamido]thiophene-3-carbonyl}carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl N-{2-[4-(piperidine-1-sulfonyl)benzamido]thiophene-3-carbonyl}carbamate is a useful research compound. Its molecular formula is C19H21N3O6S2 and its molecular weight is 451.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Properties
Methyl (2-(4-(piperidin-1-ylsulfonyl)benzamido)thiophene-3-carbonyl)carbamate, and related compounds, have been studied for their pharmacological properties. For instance, CDRI‐81/470, a structurally similar compound, is noted for its broad-spectrum anthelmintic efficacy, demonstrating effectiveness against intestinal and systemic parasitism in rats (Nagaraja et al., 2000). Additionally, the compound PF-04455242, with a similar molecular structure, has been characterized as a high-affinity antagonist selective for κ-opioid receptors, showing potential in the treatment of depression and addiction disorders (Grimwood et al., 2011).
Chemical Synthesis and Characterization
Studies have also focused on the synthesis and characterization of similar compounds. For example, Sedlák et al. (2008) explored the synthesis of substituted (benzo[b]thiophen‐2‐yl)‐4‐methyl‐4,5‐dihydro‐1H‐imidazol‐5‐ones, a process that could be relevant to the synthesis of methyl (2-(4-(piperidin-1-ylsulfonyl)benzamido)thiophene-3-carbonyl)carbamate and related compounds (Sedlák et al., 2008).
Application in Antitumor Research
There is research interest in similar compounds for their potential antitumor properties. R 17934 -NSC 238159, another structurally related compound, has shown activity against various types of cancer, including lymphoid leukemia and melanotic melanoma, highlighting the potential therapeutic applications of these types of compounds (Atassi & Tagnon, 1975).
Bioactivity and Metabolism Studies
Other research has explored the bioactivity and metabolism of these compounds. For instance, the effects of CDRI Comp. 81-470 on energy metabolism in specific parasites were studied, providing insights into the biochemical pathways influenced by these compounds (Srivastava et al., 1989). Additionally, the disposition and metabolism of SB-649868, a novel orexin receptor antagonist with a related structure, was examined, demonstrating the complex pharmacokinetics of these types of molecules (Renzulli et al., 2011).
Properties
IUPAC Name |
methyl N-[2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O6S2/c1-28-19(25)21-17(24)15-9-12-29-18(15)20-16(23)13-5-7-14(8-6-13)30(26,27)22-10-3-2-4-11-22/h5-9,12H,2-4,10-11H2,1H3,(H,20,23)(H,21,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSLNUEYHTRRWEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC(=O)C1=C(SC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.